![molecular formula C5H5ClN2O B1526231 3-Amino-4-chloropyridin-2-OL CAS No. 1198154-61-8](/img/structure/B1526231.png)
3-Amino-4-chloropyridin-2-OL
Overview
Description
3-Amino-4-chloropyridin-2-OL is a chemical compound with the CAS Number: 1198154-61-8 . It has a molecular weight of 144.56 and is typically stored at a temperature of 4 degrees Celsius . The compound is usually in the form of a powder .
Molecular Structure Analysis
The IUPAC name for this compound is 3-amino-4-chloro-2-pyridinol . The InChI code for this compound is 1S/C5H5ClN2O/c6-3-1-2-8-5(9)4(3)7/h1-2H,7H2,(H,8,9) .Physical and Chemical Properties Analysis
This compound is a powder with a molecular weight of 144.56 . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Synthesis and Structural Studies
3-Amino-4-chloropyridin-2-OL serves as a precursor in the synthesis of various complex molecules and supramolecular structures. For example, it is used in the preparation of 3-amino-2-chloropyridines with various substituents at the 4-position, leading to the synthesis of analogs like Nevirapine, a reverse transcriptase inhibitor (Bakke & Říha, 2001). Its derivatives are studied for their molecular-electronic structure, showcasing significant polarizability and the formation of supramolecular structures through hydrogen bonding and aromatic π-π stackings (Cheng et al., 2011).
Chemical Properties and Reactivity
The chemical reactivity of this compound derivatives has been explored in various studies, demonstrating their utility in forming complex coordination compounds. For instance, mononuclear titanium complexes that contain aminopyridinato ligands showcase the strained amido ligands' unique coordination and bonding modes, indicating the compound's utility in developing novel coordination chemistry (Kempe & Arndt, 1996).
Antioxidative and Neuroprotective Properties
Research has also highlighted the potential antioxidative and neuroprotective properties of this compound derivatives. For example, certain derivatives have shown modest inhibitory effects on acetylcholinesterase and butyrylcholinesterase, suggesting their potential in treating Alzheimer's disease and related conditions by targeting key pharmacological receptors (Samadi et al., 2010).
Catalysis and Bond Formation
The compound and its derivatives find applications in catalysis and bond formation processes. For instance, redox-activated amines in C(sp3)–C(sp) and C(sp3)–C(sp2) bond formation enabled by metal-free photoredox catalysis demonstrate the compound's utility in organic synthesis, showcasing broad substrate scope and high chemoselectivity (Ociepa et al., 2018).
Antibacterial Activity
Additionally, some studies have focused on the antibacterial activity of this compound derivatives, exploring their effectiveness against various bacterial strains. For example, Schiff bases containing the compound have been tested for their antibacterial properties, highlighting the potential for developing new antimicrobial agents (Khan et al., 2014).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that pyridine derivatives can interact with biological targets through various mechanisms, such as hydrogen bonding and pi-pi stacking
Pharmacokinetics
The compound’s bioavailability, which is influenced by these ADME properties, is also unknown .
Action Environment
It is known that factors such as temperature, ph, and the presence of other molecules can influence the action of chemical compounds .
Properties
IUPAC Name |
3-amino-4-chloro-1H-pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2O/c6-3-1-2-8-5(9)4(3)7/h1-2H,7H2,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIAAWKLXNNXEJG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C(=C1Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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